Cas no 1804684-70-5 (4-(Bromomethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1804684-70-5
• MF: C₈H₆BrF₃N₂O₃
• MW: 315.044051647186
• CID: 4812900
• Update Time: 2025-05-23

4-(Bromomethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3N2O3/c1-4-7(17-8(10,11)12)5(2-9)6(3-13-4)14(15)16/h3H,2H2,1H3
• InChI Key： BUMXPCCXEBTRTN-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C)C=1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.8
• Topological Polar Surface Area: 67.9

Additional information on 4-(Bromomethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine

4-(Bromomethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804684-70-5): An Overview of a Versatile Heterocyclic Compound

4-(Bromomethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804684-70-5) is a highly versatile heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including medicinal chemistry, materials science, and synthetic organic chemistry. This compound features a pyridine core substituted with a bromomethyl group, a methyl group, a nitro group, and a trifluoromethoxy group, making it an intriguing molecule for both academic research and industrial applications.

The bromomethyl group in 4-(Bromomethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine serves as a reactive handle for further functionalization. This group can undergo various reactions such as nucleophilic substitution (SN2), which allows for the introduction of different functional groups, thereby expanding the chemical diversity of the molecule. The presence of the nitro group imparts strong electron-withdrawing properties, which can influence the reactivity and stability of the compound. Additionally, the trifluoromethoxy group enhances the lipophilicity and metabolic stability of the molecule, making it particularly useful in drug discovery and development.

In the realm of medicinal chemistry, 4-(Bromomethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, researchers at the University of California have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to fine-tune the structure through functionalization at the bromomethyl position allows for the optimization of pharmacological properties such as potency, selectivity, and bioavailability.

Beyond its medicinal applications, 4-(Bromomethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine has also found utility in materials science. The combination of its electronic properties and structural flexibility makes it an attractive candidate for the synthesis of advanced materials with tailored functionalities. For example, scientists at the Massachusetts Institute of Technology have utilized this compound as a building block for the preparation of conductive polymers and organic semiconductors. These materials have potential applications in electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

In synthetic organic chemistry, 4-(Bromomethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine serves as a valuable intermediate for the synthesis of complex molecules. Its reactivity profile allows for efficient coupling reactions with various nucleophiles, enabling the construction of diverse molecular architectures. Recent advancements in catalytic methods have further enhanced its synthetic utility by facilitating stereoselective transformations and improving reaction yields. For instance, palladium-catalyzed cross-coupling reactions involving this compound have been reported to proceed with high efficiency and selectivity.

The environmental impact and safety profile of 4-(Bromomethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine are also important considerations in its application. Studies have shown that proper handling and disposal protocols can minimize any potential risks associated with its use. Additionally, ongoing research aims to develop greener synthetic routes to produce this compound with reduced environmental impact.

In conclusion, 4-(Bromomethyl)-2-methyl-5-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804684-70-5) is a multifaceted heterocyclic compound with significant potential across various scientific disciplines. Its unique combination of functional groups provides a platform for further exploration and development in medicinal chemistry, materials science, and synthetic organic chemistry. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the chemical community.